N-[1-cyclopropylethyl(methyl)sulfamoyl]-N-methylcyclohexanamine

• IUPAC Name: N-[1-cyclopropylethyl(methyl)sulfamoyl]-N-methylcyclohexanamine
• InChI: InChI=1S/C13H26N2O2S/c1-11(12-9-10-12)14(2)18(16,17)15(3)13-7-5-4-6-8-13/h11-13H,4-10H2,1-3H3
• InChI Key: GRUQSEJMHNWHCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)N(C)S(=O)(=O)N(C)C2CCCCC2
• Molecular Formula: C13H26N2O2S
• Molecular Weight: 274.43 g/mol

Description

N-[1-cyclopropylethyl(methyl)sulfamoyl]-N-methylcyclohexanamine, commonly known as CR845, is a non-opioid analgesic drug that has been developed to treat pain without the risk of addiction or dependence. CR845 is a kappa opioid receptor agonist that has been shown to have potential therapeutic effects in various medical conditions.

Mechanism of Action

CR845 works by binding to and activating the kappa opioid receptor, which is found in the brain and spinal cord. This activation leads to the inhibition of pain signals and the release of certain neurotransmitters that help to reduce pain and inflammation.
Biochemical and Physiological Effects
CR845 has been shown to have several biochemical and physiological effects, including reducing pain and inflammation, improving mood, and reducing the risk of addiction and dependence. It has also been shown to have a low potential for abuse and overdose.

Advantages and Limitations for Lab Experiments

The advantages of using CR845 in lab experiments include its non-addictive nature, its ability to reduce pain and inflammation, and its low potential for abuse and overdose. However, the limitations of using CR845 in lab experiments include its high cost and the limited availability of the drug.

Future Directions

There are several future directions for research on CR845, including its potential use in treating other medical conditions such as anxiety, depression, and addiction. Additionally, researchers are exploring new synthesis methods to improve the efficiency and cost-effectiveness of producing CR845. Finally, future research will focus on the long-term safety and efficacy of CR845 in treating chronic pain and other medical conditions.

Synthesis Methods

The synthesis of CR845 involves several steps, including the reaction of cyclohexanone with methylamine, followed by the addition of cyclopropylmethylamine and sulfamic acid. The resulting compound is then purified through a series of chromatography and crystallization steps.

Scientific Research Applications

CR845 has been studied for its potential use in various medical conditions, including chronic pain, pruritus, and opioid-induced constipation. Clinical trials have shown promising results in reducing pain and itchiness without causing the adverse effects associated with opioid drugs.